6-Chloro-1,2-dihydrospiro[indole-3,3'-pyrrolidin]-2-one

• IUPAC Name: 6-chlorospiro[1H-indole-3,3'-pyrrolidine]-2-one
• InChI: InChI=1S/C11H11ClN2O/c12-7-1-2-8-9(5-7)14-10(15)11(8)3-4-13-6-11/h1-2,5,13H,3-4,6H2,(H,14,15)
• InChI Key: PFOPXMCPUFTBNK-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC12C3=C(C=C(C=C3)Cl)NC2=O
• Molecular Formula: C11H11ClN2O
• Molecular Weight: 222.67 g/mol
• CAS No.: 1782634-38-1

Description

“6-Chloro-1,2-dihydrospiro[indole-3,3’-pyrrolidin]-2-one” is a chemical compound with the molecular formula C11H13ClN2. It has a molecular weight of 208.69.

Synthesis Analysis

While specific synthesis methods for “6-Chloro-1,2-dihydrospiro[indole-3,3’-pyrrolidin]-2-one” were not found, there are general methods for the synthesis of indoles and pyrrolidines that could potentially be applied. For instance, the Fischer Indole Synthesis is a well-known method for synthesizing indoles. Similarly, various methods have been reported for the synthesis of pyrrolidines.

Scientific Research Applications

Synthesis and Scaffold Development

Synthesis Techniques

Research has developed methods for synthesizing derivatives of 1,3-dihydrospiro[2H-indole-2,2′-pyrrolidine] and other spiro compounds, indicating the versatility and significance of these structures in medicinal chemistry. For example, derivatives were synthesized via the reaction of 2-methylene-2,3-dihydro-1H-indoles with α-iodoacetamide, showcasing a method for creating spiroindole-pyrrolidine compounds with potential biological activity (Shachkus, Degutis, & Mikul'skis, 1989).

Crystal Structure Analysis

The crystal structures of certain spiro compounds, like ethyl 1'-methyl-2'',3-dioxo-2,3-dihydrodispiro[1-benzothiophene-2,3'-pyrrolidine-2',3''-indoline]-4'-carboxylates, have been analyzed, providing insights into their molecular conformations and the potential influence of substitutions on their biological activities (Savithri, Suresh, Raghunathan, Vimala, Raja, & Subbiahpandi, 2014).

Biological Activities and Potential Applications

Cytotoxicity and ROS Generation

Selenium-containing dispiro indolinones have shown cytotoxic activity against cancer cell lines, such as A549, with some compounds demonstrating significant in vitro cytotoxicity. This highlights the potential of spiro compounds in cancer therapy and the role of selenium in enhancing their therapeutic effects (Novotortsev, Kukushkin, Tafeenko, Skvortsov, Kalinina, Timoshenko, Chmelyuk, Vasilyeva, Tarasevich, Gorelkin, Erofeev, Majouga, Zyk, & Beloglazkina, 2021).

Organocatalytic Synthesis for Medicinal Chemistry

Spiro[pyrrolidin-3,3'-oxindoles] exhibit important biological activities. An enantioselective organocatalytic approach for their synthesis has been developed, underscoring the relevance of these compounds in developing therapeutic agents. The high enantiopurity and structural diversity achievable through this method open avenues for exploring spiro compounds in drug discovery (Chen, Wei, Luo, Xiao, & Gong, 2009).

Safety and Hazards

Based on the Safety Data Sheet, it is recommended to avoid contact with skin and to keep away from heat/sparks/open flames/hot surfaces. In case of inhalation, skin or eye contact, or ingestion, specific first-aid measures are recommended.

Mechanism of Action

Target of Action

Indole derivatives, which this compound is a part of, are known to play a significant role in cell biology .

Mode of Action

It’s worth noting that indole derivatives are often involved in a variety of biological activities, including interactions with cancer cells, microbes, and various disorders in the human body .

Biochemical Pathways

Indole derivatives are known to influence a variety of biological pathways .

Result of Action

Indole derivatives are known to exhibit various biologically vital properties .